Cas no 2639437-80-0 (Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2639437-80-0
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5642092
• PubChem ID: 165903323
• Update Time: 2025-06-09

Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate
• 2639437-80-0
• EN300-27783118
• Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C10H15N3O3/c1-10(2,3)15-9(14)7-12-8(16-13-7)6-4-11-5-6/h6,11H,4-5H2,1-3H3
• InChI Key： IEUJABMLYINMJN-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(C(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.2Ų

Additional information on Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2639437-80-0)

The compound Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2639437-80-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and azetidin-3-yl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions in scientific databases revolves around the synthetic routes for Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate. The compound is typically synthesized via multi-step organic reactions, including cyclization and esterification processes. The tert-butyl group serves as a protective moiety, enhancing the compound's stability during subsequent reactions. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods, aligning with the global push for sustainable pharmaceutical manufacturing.

The pharmacological potential of derivatives containing the 1,2,4-oxadiazole scaffold has become a hot topic in medicinal chemistry forums. This heterocyclic system is known for its metabolic stability and ability to mimic peptide bonds, making it a privileged structure in drug design. When combined with the azetidine ring, which contributes to improved bioavailability and membrane permeability, Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate presents exciting opportunities for addressing challenging biological targets.

Analytical characterization of CAS No. 2639437-80-0 is another area of frequent inquiry. Modern techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy are essential for verifying the compound's purity and structural integrity. The carboxylate functionality in particular serves as a crucial handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a commercial perspective, the demand for Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate has been steadily increasing, driven by its versatility in organic synthesis. Pharmaceutical companies are particularly interested in its application for developing small molecule therapeutics targeting inflammatory diseases and central nervous system disorders. The compound's balanced lipophilicity, achieved through the strategic incorporation of both polar (oxadiazole) and non-polar (tert-butyl) groups, makes it an attractive scaffold for optimizing drug-like properties.

Recent patent literature reveals growing intellectual property activity surrounding azetidine-containing compounds and oxadiazole derivatives, with CAS No. 2639437-80-0 frequently appearing as a key intermediate. This trend reflects the compound's importance in contemporary medicinal chemistry and its potential to address unmet medical needs. Researchers are particularly excited about its possible role in developing next-generation protein-protein interaction inhibitors, a challenging yet promising area in drug discovery.

The storage and handling of Tert-butyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate require standard laboratory precautions, with recommendations to store the compound in a cool, dry environment protected from moisture. Its stability under various conditions is frequently discussed in chemical forums, with most reports indicating good stability at room temperature when properly sealed. These practical considerations are crucial for researchers planning to utilize this building block in their synthetic workflows.

Looking forward, the scientific community anticipates expanded applications of CAS No. 2639437-80-0 in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's ability to serve as a versatile linker between pharmacophores positions it as a valuable tool in emerging therapeutic modalities. As research continues to uncover new biological activities associated with the 1,2,4-oxadiazole-3-carboxylate scaffold, the importance of this chemical entity is expected to grow significantly in coming years.